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Compound of Interest

Compound Name: L-368,899
CAS No.: 148927-60-0
Cat. No.: B124111

Get Quote
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An in-depth exploration of the chemical structure, properties, and experimental applications of
the selective oxytocin receptor antagonist, L-368,899. This guide is intended for researchers,
scientists, and drug development professionals interested in the pharmacology and application
of this compound in studying oxytocinergic signaling.

Chemical Structure and Physicochemical Properties

L-368,899 is a non-peptide, small-molecule antagonist of the oxytocin receptor (OTR). Its
chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of L-368,899
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Pharmacological Properties

L-368,899 acts as a potent and selective competitive antagonist of the oxytocin receptor. It
exhibits high affinity for the OTR with significant selectivity over the structurally related

vasopressin (AVP) receptors, Vl1a and V2.

Table 2: Pharmacological Profile of L-368,899
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Pharmacokinetic Profile

L-368,899 is orally bioavailable and can cross the blood-brain barrier, making it a valuable tool
for investigating the central effects of oxytocin receptor antagonism.[1]

Table 3: Pharmacokinetic Parameters of L-368,899
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Mechanism of Action and Signaling Pathway

L-368,899 functions as a competitive antagonist at the oxytocin receptor, a G-protein coupled
receptor (GPCR). By binding to the receptor, it prevents the endogenous ligand, oxytocin, from
binding and initiating downstream signaling cascades. The oxytocin receptor primarily couples
to Gg/11 proteins, leading to the activation of phospholipase C (PLC), which in turn generates
inositol trisphosphate (IP3) and diacylglycerol (DAG). IPs mediates the release of intracellular
calcium, while DAG activates protein kinase C (PKC). These signaling events are crucial for the
various physiological effects of oxytocin, including uterine contractions and social bonding.
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Competitive Binding Assay Workflow

Tissue Preparation
(e.g., brain sections, uterine membrane prep)

Radioligand
(e.g., 2°I-OVTA)

L-368,899
(increasing concentrations)

Y

Incubation
(Tissue + Radioligand + L-368,899)

:

Washing
(Remove unbound radioligand)

Detection
(e.g., Autoradiography, Scintillation Counting)

Data Analysis
(Competition curve fitting to determine Ki/ICso)
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Social Behavior Experimental Workflow

Acclimation of Mice

to testing environment

Administration
(L-368,899 or Vehicle)

'

Waiting Period
(e.g., 30 minutes)

Social Behavior Test
(e.g., Social Preference, Tube Test)

Video Recording
of the interaction

Behavioral Scoring
(e.g., time spent in interaction zone,
dominance)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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